Cas no 23111-83-3 (1-Piperazinecarboxylicacid, 4-(3-sulfopropyl)-, 1-ethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-(3-sulfopropyl)-, 1-ethyl ester
• CAS No: 23111-83-3
• MF: C₁₀H₂₀N₂O₅S
• MW: 280.341201782227
• CID: 263752
• PubChem ID: 211442
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid, 4-(3-sulfopropyl)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(3-sulfopropyl)-, 1-ethyl ester
• 3-(4-ethoxycarbonylpiperazin-1-yl)propane-1-sulfonic acid
• 3-(1-Carbaethoxy-piperazino-4)-propansulfonsaeure-betain [German]
• 23111-83-3
• 1-Piperazinecarboxylic acid, 4-(3-sulfopropyl)-, ethyl ester
• BRN 0809471
• DTXSID80177683
• 3-(1-Carbaethoxy-piperazino-4)-propansulfonsaeure-betain

• Inchi： 1S/C10H20N2O5S/c1-2-17-10(13)12-7-5-11(6-8-12)4-3-9-18(14,15)16/h2-9H2,1H3,(H,14,15,16)
• InChI Key： BVWZIUGZDCXIIB-UHFFFAOYSA-N
• SMILES： S(CCCN1CCN(C(=O)OCC)CC1)(=O)(=O)O

Computed Properties

• Exact Mass: 280.1094
• Monoisotopic Mass: 280.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.301
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.527
• PSA: 87.15